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Compound of Interest

Compound Name: 4-methylpent-1-en-3-one

Cat. No.: B154558

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylpent-1-en-3-one, also known as isopropyl vinyl ketone, is an a,B3-unsaturated ketone
with the molecular formula CeH100. Its chemical structure, featuring a conjugated system of a
carbon-carbon double bond and a carbonyl group, imparts specific reactivity and physical
characteristics that are of interest in various chemical and pharmaceutical research contexts.
This technical guide provides a comprehensive overview of the known physical properties of 4-
methylpent-1-en-3-one, details general experimental protocols for their determination, and
presents a logical workflow for its characterization.

Core Physical Properties

The physical properties of 4-methylpent-1-en-3-one are crucial for its handling, purification,
and use in synthetic applications. The available data is summarized in the table below.
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Property Value Source
Molecular Formula CeH100 [1]
Molecular Weight 98.14 g/mol [1]
Boiling Point 122.3 °C at 760 mmHg [1]
Density 0.816 g/cm? [1]

~ 8885 mg/L at 25 °C
Water Solubility (estimated) (2]
estimate

Flash Point 23.4°C [1]
Melting Point Not available
Refractive Index Not available

Experimental Protocols

Detailed experimental procedures for the determination of the key physical properties of liquid
ketones are outlined below. These are generalized protocols and may require optimization for
4-methylpent-1-en-3-one.

Boiling Point Determination (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common micro method for its determination is as follows:

Sample Preparation: A small volume (a few milliliters) of 4-methylpent-1-en-3-one is placed
in a small test tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed in the test tube with
the open end submerged in the liquid.

e Heating: The test tube is attached to a thermometer and heated in a suitable bath (e.g., oil
bath).

o Observation: As the temperature rises, a stream of bubbles will emerge from the capillary
tube. The heating is then discontinued.
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» Boiling Point Reading: The temperature at which the liquid just begins to enter the capillary
tube upon cooling is recorded as the boiling point.

Density Measurement using a Pychometer

A pycnometer is a flask with a specific volume used to determine the density of a liquid.

e Pycnometer Preparation: The pycnometer is thoroughly cleaned, dried, and its empty weight
is accurately measured.

o Calibration with Water: The pycnometer is filled with distilled water of a known temperature
and weighed to determine its exact volume.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with 4-methylpent-
1-en-3-one. Care is taken to avoid air bubbles.

» Final Weighing: The filled pycnometer is weighed.

» Calculation: The density of the sample is calculated by dividing the mass of the sample
(weight of filled pycnometer minus weight of empty pycnometer) by the volume of the
pycnometer.

Refractive Index Measurement using an Abbe
Refractometer

The refractive index is a measure of how much light bends as it passes through a substance.

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a
known refractive index.

o Sample Application: A few drops of 4-methylpent-1-en-3-one are placed on the prism of the
refractometer.

o Measurement: The instrument is adjusted to bring the dividing line between the light and
dark fields into sharp focus at the crosshairs of the eyepiece.

o Reading: The refractive index is read directly from the instrument's scale. The temperature of
the measurement should also be recorded, as the refractive index is temperature-dependent.
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Logical Workflow for Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of an
organic compound like 4-methylpent-1-en-3-one.

Synthesis of 4-Methylpent-1-en-3-one

Purification (e.g., Distillation)

Determination of Physical Properties

NMR Spectroscopy (1H, 3C) Infrared Spectroscopy Mass Spectrometry Boiling Point Density Refractive Index Solubility

\ I /

Pure 4-Methylpent-1-en-3-one

Click to download full resolution via product page
Workflow for the synthesis and characterization of 4-methylpent-1-en-3-one.

Conclusion

This technical guide has summarized the key physical properties of 4-methylpent-1-en-3-one
and provided standardized methodologies for their experimental determination. While some
experimental data, such as melting point and refractive index, are not readily available in the
literature, the protocols described herein provide a clear path for their measurement. The
provided workflow offers a logical sequence for the synthesis and comprehensive
characterization of this compound, which is essential for its application in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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